1-(4-Fluoro-2-(trifluoromethyl)benzyl)pyrrolidin-3-ol

• IUPAC Name: 1-[[4-fluoro-2-(trifluoromethyl)phenyl]methyl]pyrrolidin-3-ol
• InChI: InChI=1S/C12H13F4NO/c13-9-2-1-8(11(5-9)12(14,15)16)6-17-4-3-10(18)7-17/h1-2,5,10,18H,3-4,6-7H2
• InChI Key: AIVJLRADQMWFKH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)CC2=C(C=C(C=C2)F)C(F)(F)F
• Molecular Formula: C12H13F4NO
• Molecular Weight: 263.23 g/mol

Description

1-(4-Fluoro-2-(trifluoromethyl)benzyl)pyrrolidin-3-ol is an organic compound that features a pyrrolidine ring substituted with a benzyl group containing both fluoro and trifluoromethyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Fluoro-2-(trifluoromethyl)benzyl)pyrrolidin-3-ol typically involves the reaction of 4-fluoro-2-(trifluoromethyl)benzyl bromide with pyrrolidin-3-ol under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like potassium carbonate or sodium hydroxide to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(4-Fluoro-2-(trifluoromethyl)benzyl)pyrrolidin-3-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the fluoro or trifluoromethyl groups.

Substitution: The benzyl group can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Nucleophiles like sodium azide or electrophiles like alkyl halides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone, while substitution reactions can introduce various functional groups onto the benzyl ring.

Scientific Research Applications

1-(4-Fluoro-2-(trifluoromethyl)benzyl)pyrrolidin-3-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or antiviral properties.

Medicine: Explored for its potential therapeutic effects, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(4-Fluoro-2-(trifluoromethyl)benzyl)pyrrolidin-3-ol involves its interaction with specific molecular targets and pathways. The fluoro and trifluoromethyl groups can enhance the compound’s binding affinity to certain enzymes or receptors, potentially leading to inhibition or activation of these targets. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

4-Fluoro-2-(trifluoromethyl)benzyl bromide: A precursor in the synthesis of 1-(4-Fluoro-2-(trifluoromethyl)benzyl)pyrrolidin-3-ol.

1-(4-Bromo-2-(trifluoromethyl)benzyl)pyrrolidin-3-ol: A similar compound with a bromine substituent instead of fluorine.

1-(4-Fluoro-2-(trifluoromethyl)benzyl)piperidin-3-ol: A compound with a piperidine ring instead of a pyrrolidine ring.

Uniqueness

1-(4-Fluoro-2-(trifluoromethyl)benzyl)pyrrolidin-3-ol is unique due to the presence of both fluoro and trifluoromethyl groups, which can significantly influence its chemical reactivity and biological activity. These substituents can enhance the compound’s stability, lipophilicity, and ability to interact with specific molecular targets.